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Compound of Interest

Compound Name: Pnc-28

Cat. No.: B13905207 Get Quote

This document provides crucial safety and logistical information for researchers, scientists, and

drug development professionals working with PNC-28. The following guidelines are designed to

ensure the safe handling, use, and disposal of this peptide, fostering a secure laboratory

environment.

Personal Protective Equipment (PPE) and Safety
Precautions
While the Safety Data Sheet (SDS) for PNC-28 acetate states that it is not classified as a

hazardous substance or mixture under the Globally Harmonized System (GHS), standard

laboratory safety protocols should be rigorously followed to minimize any potential risks.[1] The

following table summarizes the recommended personal protective equipment and safety

measures.
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Category Requirement Rationale

Eye Protection
Safety glasses with side

shields or goggles.

Protects eyes from potential

splashes or aerosols.

Hand Protection
Chemical-resistant gloves

(e.g., nitrile).
Prevents skin contact.

Body Protection Laboratory coat.
Protects skin and personal

clothing from contamination.

Respiratory Protection

Not generally required if

handled in a well-ventilated

area. Use a NIOSH-approved

respirator if dust or aerosols

are generated.

Avoids inhalation of the

peptide.

Ventilation
Work in a well-ventilated area

or a chemical fume hood.

Minimizes inhalation exposure.

[1]

General Hygiene

Avoid eating, drinking, or

smoking in the laboratory.

Wash hands thoroughly after

handling.

Prevents ingestion and cross-

contamination.

Emergency Equipment
Accessible safety shower and

eye wash station.[1]

For immediate response to

accidental exposure.

First Aid Measures
In the event of accidental exposure, the following first aid procedures should be followed

promptly.
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Exposure Route First Aid Procedure

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the

upper and lower eyelids. Seek medical

attention.[1]

Skin Contact

Remove contaminated clothing and rinse skin

thoroughly with large amounts of water.[1] Seek

medical attention if irritation develops.

Inhalation

Move the exposed person to fresh air. If

breathing is difficult, provide oxygen. If not

breathing, give artificial respiration. Seek

medical attention.

Ingestion
Do NOT induce vomiting. Wash out mouth with

water. Seek medical attention immediately.

Operational Plan: Handling and Storage
Proper handling and storage are critical for maintaining the integrity of PNC-28 and ensuring a

safe laboratory environment.

Storage
PNC-28 is a peptide and should be stored under specific conditions to ensure its stability.

Form Storage Temperature Duration

Lyophilized Powder -20°C to -80°C
Up to 2 years at -80°C, 1 year

at -20°C

In Solvent -80°C or -20°C
Up to 6 months at -80°C, 1

month at -20°C

Store in a tightly sealed container, away from moisture and light. For solutions, it is

recommended to store under nitrogen.
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Experimental Workflow
The following diagram illustrates a typical experimental workflow for in vitro studies involving

PNC-28.
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A typical in vitro experimental workflow for PNC-28.

Mechanism of Action: Signaling Pathway
PNC-28 is a peptide derived from the p53 tumor suppressor protein. It exerts its anticancer

effect by targeting the HDM-2 protein expressed on the membrane of cancer cells, leading to

cell necrosis.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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